4-ethoxy-N-isopropyl-3-methoxybenzamide

• IUPAC Name: 4-ethoxy-3-methoxy-N-propan-2-ylbenzamide
• InChI: InChI=1S/C13H19NO3/c1-5-17-11-7-6-10(8-12(11)16-4)13(15)14-9(2)3/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key: SXBJSCHEIRJEEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(C)C)OC
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

4-ethoxy-N-isopropyl-3-methoxybenzamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a member of the benzamide family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-isopropyl-3-methoxybenzamide is not fully understood. However, it is believed to act on the central nervous system by inhibiting the reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethoxy-N-isopropyl-3-methoxybenzamide are still being studied. However, it has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N-isopropyl-3-methoxybenzamide in lab experiments is its high purity and yield. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-isopropyl-3-methoxybenzamide. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an anti-tumor agent. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy for these applications. Additionally, research could focus on developing more efficient synthesis methods for 4-ethoxy-N-isopropyl-3-methoxybenzamide.
In conclusion, 4-ethoxy-N-isopropyl-3-methoxybenzamide is a chemical compound with a wide range of potential applications in scientific research. Its unique properties make it an attractive option for researchers studying a variety of biological processes. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy for different applications.

Synthesis Methods

The synthesis of 4-ethoxy-N-isopropyl-3-methoxybenzamide involves the reaction of 3-methoxybenzoic acid with isopropylamine and ethyl chloroformate. This reaction produces an intermediate product, which is then treated with sodium hydroxide to form the final product. The yield of this synthesis method is typically high, and the purity of the product is also high.

Scientific Research Applications

4-ethoxy-N-isopropyl-3-methoxybenzamide has been used in scientific research for a variety of applications. It has been studied for its potential as an analgesic, anti-inflammatory, and anti-tumor agent. It has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.